Cas no 1262278-57-8 (Methyl trans-3-fluorocyclobutanecarboxylate)

• Product Name: Methyl trans-3-fluorocyclobutanecarboxylate
• CAS No: 1262278-57-8
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 2194762
• PubChem ID: 50943720
• Update Time: 2025-11-02

Methyl trans-3-fluorocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl trans-3-fluorocyclobutanecarboxylate
• trans-3-Fluorocyclobutanecarboxylic acid methyl ester
• methyl 3-fluorocyclobutane-1-carboxylate
• trans-Methyl 3-fluorocyclobutanecarboxylate
• CS-0184849
• trans-methyl -3-fluorocyclobutane-1-carboxylate
• 3-Fluorocyclobutanecarboxylic acid methyl ester
• DB-352152
• cis-methyl -3-fluorocyclobutane-1-carboxylate
• 1262278-57-8
• 1547065-03-1
• P19700
• PB40854
• starbld0049438
• DB-143091
• SCHEMBL989827
• methyl cis-3-fluorocyclobutanecarboxylate
• 2231665-31-7
• BS-43224
• Methyl 3-fluorocyclobutanecarboxylate
• Rel-methyl (1s,3s)-3-fluorocyclobutane-1-carboxylate
• SCHEMBL989829
• CS-0435440
• SY270403
• MFCD20482254

• Inchi： 1S/C6H9FO2/c1-9-6(8)4-2-5(7)3-4/h4-5H,2-3H2,1H3
• InChI Key： DFHXRDVUAAMVAQ-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)OC)C1

Computed Properties

• Exact Mass: 132.05865769Da
• Monoisotopic Mass: 132.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 135 ºC
• Flash Point: 36 ºC

Additional information on Methyl trans-3-fluorocyclobutanecarboxylate

Comprehensive Overview of Methyl trans-3-fluorocyclobutanecarboxylate (CAS No. 1262278-57-8): Properties, Applications, and Industry Trends

Methyl trans-3-fluorocyclobutanecarboxylate (CAS No. 1262278-57-8) is a fluorinated cyclobutane derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of fluorinated cyclobutane carboxylates, which are increasingly explored for their potential in drug discovery and material science. The presence of both a fluorine substituent and a cyclobutane ring in its molecular structure contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated building blocks like Methyl trans-3-fluorocyclobutanecarboxylate stems from the pharmaceutical industry's demand for novel scaffolds that can improve drug potency and metabolic stability. Researchers are particularly interested in how the trans-configuration of the fluorine atom affects the compound's conformational rigidity and interactions with biological targets. Recent studies suggest that such fluorinated cyclobutane derivatives may offer advantages in designing CNS-active compounds and protease inhibitors, addressing current challenges in drug development.

From a synthetic chemistry perspective, CAS 1262278-57-8 serves as a versatile intermediate for constructing more complex molecular architectures. Its ester functionality allows for various transformations, including hydrolysis to the corresponding acid or reduction to the alcohol, while the fluorocyclobutane moiety provides a constrained framework that can influence the three-dimensional orientation of functional groups in final products. This makes it particularly valuable for medicinal chemists working on structure-activity relationship studies.

The compound's physicochemical properties, including its lipophilicity profile and metabolic stability, are subjects of ongoing research. Early data suggests that the fluorine atom at the 3-position of the cyclobutane ring may enhance membrane permeability while maintaining favorable solubility characteristics - a balance that's crucial for drug candidates. These properties align with current industry trends favoring fluorine-containing pharmaceuticals, which account for approximately 20-25% of all FDA-approved drugs in recent years.

In material science applications, Methyl trans-3-fluorocyclobutanecarboxylate has shown potential as a precursor for specialty polymers. The cyclobutane ring strain and fluorine incorporation can impart unique thermal and mechanical properties to polymeric materials. Researchers are investigating its use in developing advanced materials with tailored dielectric constants and chemical resistance, responding to the electronics industry's need for innovative insulating materials.

Quality control and analytical characterization of CAS 1262278-57-8 typically involve advanced techniques such as HPLC purity analysis, NMR spectroscopy (particularly ¹⁹F NMR for fluorine detection), and mass spectrometry. The compound's stability under various storage conditions is another area of practical importance, with studies indicating optimal preservation in inert atmospheres at controlled temperatures to maintain its chemical integrity.

Environmental and safety considerations for handling Methyl trans-3-fluorocyclobutanecarboxylate follow standard laboratory protocols for fluorinated compounds. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during manipulation, reflecting the growing industry emphasis on green chemistry principles and workplace safety standards.

The commercial availability of 1262278-57-8 has expanded in recent years to meet rising demand from contract research organizations and academic laboratories. Suppliers typically offer the compound in research quantities with certificates of analysis, supporting the reproducibility requirements of modern drug discovery programs. Current pricing trends reflect the specialized nature of this fluorinated synthetic intermediate and its value in high-throughput screening libraries.

Future research directions for Methyl trans-3-fluorocyclobutanecarboxylate may explore its utility in bioconjugation chemistry or as a scaffold for PET radiotracer development, leveraging the fluorine atom for isotopic labeling. These potential applications align with the increasing focus on personalized medicine and diagnostic tools in the healthcare sector, suggesting sustained interest in this chemical entity.

For synthetic chemists and researchers working with fluorinated small molecules, understanding the reactivity patterns of CAS 1262278-57-8 is essential. The compound's behavior in common transformations such as nucleophilic substitutions or cross-coupling reactions differs from non-fluorinated analogs, offering both challenges and opportunities in route design. Several recent publications have documented innovative uses of this building block in complex molecule synthesis.

In conclusion, Methyl trans-3-fluorocyclobutanecarboxylate represents an important addition to the toolbox of fluorinated synthetic intermediates. Its combination of ring strain, fluorine effects, and functional group versatility makes it particularly valuable for addressing contemporary challenges in medicinal chemistry and materials science. As research into constrained fluorinated systems continues to advance, this compound is likely to play an increasingly significant role in the development of next-generation therapeutic agents and functional materials.